Cas no 2412005-91-3 (2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine)

• Product Name: 2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine
• CAS No: 2412005-91-3
• MF: C₂₃H₂₆ClN₃
• MW: 379.925644397736
• CID: 5223730
• Update Time: 2025-05-24

2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine

• Inchi： 1S/C23H26ClN3/c1-22(2,3)17-11-7-9-15(13-17)19-25-20(27-21(24)26-19)16-10-8-12-18(14-16)23(4,5)6/h7-14H,1-6H3
• InChI Key： YBEPPUPPFCROQS-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC(C(C)(C)C)=C2)N=C(C2=CC=CC(C(C)(C)C)=C2)N=C1Cl

Additional information on 2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine

Professional Introduction to 2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine (CAS No. 2412005-91-3)

2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2412005-91-3, belongs to the triazine family, which is known for its versatility in various chemical reactions and applications. The presence of multiple functional groups, including chloro and tert-butyl substituents, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural formula of 2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine consists of a central triazine ring substituted with two phenyl groups at the 2 and 4 positions, each bearing a tert-butyl group, and a chloro group at the 6 position. This arrangement imparts specific electronic and steric properties that make the compound useful in various chemical transformations. The tert-butyl groups provide steric hindrance, which can influence reaction pathways and selectivity, while the chloro group offers a site for further functionalization through nucleophilic substitution reactions.

In recent years, there has been growing interest in the application of triazine derivatives in pharmaceutical research. The< strong>1,3,5-triazine core structure is known to exhibit a wide range of biological activities due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. Researchers have been exploring the potential of< strong>2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine as a building block for the synthesis of novel bioactive molecules. Its rigid structure and multiple reactive sites make it an attractive candidate for designing compounds with specific pharmacological properties.

One of the most promising areas of research involving 2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine is in the development of agrochemicals. Triazine derivatives are well-known for their herbicidal properties, and modifications to the core structure can lead to compounds with enhanced efficacy and environmental safety. The< strong>Bis[3-(tert-butyl)phenyl] moiety in this compound contributes to its stability under various environmental conditions, making it a suitable candidate for field applications. Recent studies have shown that derivatives of this compound exhibit potent activity against a broad spectrum of weeds while maintaining low toxicity to crops.

The pharmaceutical industry has also been exploring the potential of< strong>2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine as an intermediate in the synthesis of drugs targeting various diseases. The< strong>6-chloro substituent on the triazine ring allows for further functionalization through cross-coupling reactions such as Suzuki or Heck couplings. These reactions are widely used in drug discovery to introduce aryl or heteroaryl groups into molecular frameworks. The resulting compounds can then be evaluated for their biological activity against targets such as kinases or other enzymes involved in disease pathways.

In addition to its applications in agrochemicals and pharmaceuticals,< strong>2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine has shown promise in materials science. The rigid structure of the triazine ring makes it a suitable candidate for designing polymers with specific thermal and mechanical properties. Researchers have been investigating its use as a monomer in the synthesis of high-performance polymers that exhibit enhanced stability and resistance to degradation under harsh conditions.

The synthesis of< strong>2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between halogenated benzene derivatives and cyanamide salts under controlled conditions. The introduction of the< strong>Bis[3-(tert-butyl)phenyl] moiety typically involves Friedel-Crafts alkylation reactions using tert-butanol as an alkylating agent. The final step involves chlorination at the 6-position using reagents such as phosphorus oxychloride (POCl₃).

The chemical reactivity of< strong>2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine makes it a versatile intermediate for further derivatization. The< strong>Bis[3-(tert-butyl)phenyl] group provides steric hindrance that can influence reaction selectivity, while the< strong>6-chloro substituent allows for nucleophilic substitution reactions. These properties make it a valuable building block for synthesizing complex molecules with tailored functionalities.

In conclusion,< strong>2,4-Bis[3-(tert-butyl)phenyl]-6-chloro-1,3,5-triazine (CAS No. 2412005-91-3) is a multifunctional compound with significant potential in various fields including agrochemicals and pharmaceuticals. Its unique structural features make it an attractive candidate for designing novel bioactive molecules and high-performance materials. As research continues to uncover new applications for this compound，its importance in chemical synthesis is likely to grow even further.